Cas no 1805538-61-7 (5-Bromo-2,4-diiodoanisole)

• Product Name: 5-Bromo-2,4-diiodoanisole
• CAS No: 1805538-61-7
• MF: C₇H₅BrI₂O
• MW: 438.826946020126
• CID: 4973905
• Update Time: 2025-10-29

5-Bromo-2,4-diiodoanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-diiodoanisole

• Inchi： 1S/C7H5BrI2O/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,1H3
• InChI Key： PYNWXMLEASBNFQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1OC)Br)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 5-Bromo-2,4-diiodoanisole

Research Brief on 5-Bromo-2,4-diiodoanisole (CAS: 1805538-61-7): Recent Advances and Applications in Chemical Biology and Medicine

5-Bromo-2,4-diiodoanisole (CAS: 1805538-61-7) is a halogenated aromatic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications.

Recent studies have highlighted the role of 5-Bromo-2,4-diiodoanisole as a versatile intermediate in organic synthesis. Its halogen-rich structure makes it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, where the compound served as a key building block for introducing iodine and bromine substituents into target molecules, enhancing their binding affinity and selectivity.

In addition to its synthetic applications, 5-Bromo-2,4-diiodoanisole has shown promise in antimicrobial research. A recent ACS Infectious Diseases report (2024) revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymes involved in cell wall biosynthesis.

Another area of interest is the compound's potential in radiopharmaceutical development. The presence of iodine atoms in 5-Bromo-2,4-diiodoanisole makes it a candidate for radiolabeling with isotopes such as I-123 or I-131, enabling its use in diagnostic imaging and targeted radiotherapy. Preliminary research presented at the 2023 Society of Nuclear Medicine Annual Meeting highlighted its stability and favorable pharmacokinetics in preclinical models, suggesting potential for oncology applications.

Despite these advances, challenges remain in optimizing the compound's solubility and bioavailability. Recent computational studies (2024) have employed density functional theory (DFT) to predict modifications that could improve these properties while retaining its bioactive profile. These insights are expected to guide future synthetic efforts and accelerate the translation of 5-Bromo-2,4-diiodoanisole-based compounds into clinical candidates.

In conclusion, 5-Bromo-2,4-diiodoanisole (1805538-61-7) represents a multifaceted tool in modern chemical biology, with applications spanning drug discovery, antimicrobial development, and radiopharmaceuticals. Ongoing research aims to further elucidate its mechanism of action and expand its utility in addressing unmet medical needs.